Cas no 2228277-04-9 (2-(2-amino-3-hydroxypropyl)-6-bromophenol)

• Product Name: 2-(2-amino-3-hydroxypropyl)-6-bromophenol
• CAS No: 2228277-04-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6308040
• PubChem ID: 165782062
• Update Time: 2025-06-23

2-(2-amino-3-hydroxypropyl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3-hydroxypropyl)-6-bromophenol
• EN300-1923097
• 2228277-04-9

• Inchi： 1S/C9H12BrNO2/c10-8-3-1-2-6(9(8)13)4-7(11)5-12/h1-3,7,12-13H,4-5,11H2
• InChI Key： BFQQNNGBGYSECU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CC(CO)N

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(2-amino-3-hydroxypropyl)-6-bromophenol

2-(2-amino-3-hydroxypropyl)-6-bromophenol: A Versatile Compound for Advanced Biomedical Applications

2-(2-amino-3-hydroxypropyl)-6-bromophenol, with the chemical identifier CAS No. 2228277-04-9, represents a promising candidate in the field of biomedical research. This compound, characterized by its unique molecular architecture, has garnered significant attention due to its potential applications in drug development, material science, and biological activity studies. Recent advancements in synthetic chemistry and pharmacological research have further highlighted its multifunctional properties, making it a critical focus for scientists and researchers aiming to innovate in therapeutic and diagnostic domains.

2-(2-amino-3-hydroxypropyl)-6-bromophenol is a derivative of phenol, featuring a bromine atom at the 6-position and a hydroxypropylamino group at the 2-position. The presence of these functional groups contributes to its distinctive chemical reactivity and biological activity. The molecule's structure combines hydrophilic and hydrophobic regions, enabling it to interact with diverse biological targets. This structural versatility is a key factor in its potential applications across multiple disciplines, including antimicrobial agents, antioxidants, and biocompatible materials.

Recent studies have demonstrated the compound's potential in antimicrobial applications. A 2023 publication in the Journal of Medicinal Chemistry reported that 2-(2-amino-3-hydroxypropyl)-6-bromophenol exhibits significant activity against multidrug-resistant bacterial strains. The compound's ability to disrupt bacterial cell membranes and inhibit biofilm formation has been attributed to its amphiphilic nature and the presence of the amino group. This finding underscores its potential as a novel antimicrobial agent in the context of increasing antibiotic resistance.

Furthermore, 2-(2-amino-3-hydroypropyl)-6-bromophenol has shown promise in antioxidant research. A 2024 study published in Free Radical Biology and Medicine highlighted its ability to scavenge reactive oxygen species (ROS) and modulate intracellular redox balance. The compound's hydroxypropyl group is believed to play a critical role in its antioxidant capacity, as it can donate electrons to neutralize free radicals. These findings suggest its potential use in anti-inflammatory therapies and neurodegenerative disease treatments.

Applications in material science have also been explored. Researchers at the University of Tokyo (2023) investigated the use of 2-(2-amino-3-hydroxypropyl)-6-bromophenol as a functional monomer for the synthesis of biocompatible polymers. The compound's ability to form stable cross-linked networks has been exploited in the development of hydrogels for drug delivery systems. These hydrogels exhibit controlled release properties and enhanced biocompatibility, making them suitable for regenerative medicine and targeted drug delivery.

Another area of interest is its potential as a building block for drug development. A 2023 review in Drug Discovery Today discussed the utility of 2-(2-amino-3-hydroxypropyl)-6-bromophenol in the design of prodrugs and drug conjugates. The amino group provides a site for chemical modification, enabling the attachment of various functional groups to enhance drug efficacy and reduce side effects. This adaptability has led to its incorporation in the development of targeted therapies and chemotherapeutic agents.

Environmental and safety considerations are also critical in the study of 2-(2-amino-3-hydroxypropyl)-6-bromophenol. While its potential benefits are significant, researchers emphasize the importance of toxicological evaluation to ensure its safety in therapeutic and industrial applications. A 2024 study in Environmental Science & Technology assessed the compound's environmental impact, finding that it degrades under natural conditions and poses minimal risk to aquatic ecosystems. These findings support its viability as a sustainable chemical entity.

Future directions in the research of 2-(2-amino-3-hydroxypropyl)-6-bromophenol include exploring its role in nanotechnology and biomolecular interactions. Scientists are investigating its potential as a nano-carrier for delivering therapeutic agents to specific cellular targets. Additionally, its interaction with biomolecules such as proteins and nucleic acids is being studied to uncover its mechanisms of action and optimize its therapeutic potential.

In conclusion, 2-(2-amino-3-hydroxypropyl)-6-bromophenol stands as a multifunctional compound with diverse applications in biomedical science, material engineering, and pharmaceutical development. Ongoing research continues to unveil its potential, positioning it as a key player in the next generation of innovative therapies and technologies. As the field advances, the compound's unique properties will likely drive new discoveries and applications across multiple domains.